Cas no 1558140-29-6 (2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1558140-29-6
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD28605701
• CID: 4609747
• Update Time: 2025-07-19

2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine(WXC08511)
• 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 2-chloro-5-methyl-

• MDL： MFCD28605701
• Inchi： 1S/C7H6ClN3/c1-5-3-2-4-6-9-7(8)10-11(5)6/h2-4H,1H3
• InChI Key： WBCFDOXAJDEWOP-UHFFFAOYSA-N
• SMILES： C12=NC(Cl)=NN1C(C)=CC=C2

Additional information on 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine

Recent Advances in the Study of 2-Chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1558140-29-6)

The compound 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1558140-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazolopyridine core, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine is its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the triazolopyridine scaffold has been shown to exhibit high affinity and selectivity for certain kinase families. Recent publications have highlighted the compound's utility in the design of inhibitors targeting specific kinases, such as JAK2 and FLT3, which are implicated in hematological malignancies. Structural-activity relationship (SAR) studies have further elucidated the importance of the chloro and methyl substituents in enhancing binding affinity and pharmacokinetic properties.

In addition to its applications in oncology, 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine has been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported the compound's efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic pathways. These findings suggest that derivatives of this compound could serve as a foundation for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another noteworthy development is the exploration of 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine in neurodegenerative disease research. Preliminary in vitro and in vivo studies have indicated that the compound may modulate neuroinflammatory pathways, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers have identified its ability to cross the blood-brain barrier and exhibit neuroprotective effects, although further studies are needed to fully understand its therapeutic potential in this context.

The synthesis and scalability of 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine have also been areas of active investigation. Recent advancements in synthetic methodologies have enabled more efficient and cost-effective production of the compound, facilitating its use in large-scale pharmaceutical applications. Green chemistry approaches, such as catalytic C-H functionalization, have been employed to minimize environmental impact while maintaining high yields and purity.

In conclusion, 2-chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1558140-29-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span oncology, antimicrobial therapy, and neurodegenerative disease research, with ongoing studies continuing to uncover its full potential. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.